molecular formula C9H10ClN3O B8581085 1-(3-Azidopropoxy)-4-chlorobenzene

1-(3-Azidopropoxy)-4-chlorobenzene

Cat. No. B8581085
M. Wt: 211.65 g/mol
InChI Key: SAYWDJHMFWUMKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Azidopropoxy)-4-chlorobenzene is a useful research compound. Its molecular formula is C9H10ClN3O and its molecular weight is 211.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H10ClN3O

Molecular Weight

211.65 g/mol

IUPAC Name

1-(3-azidopropoxy)-4-chlorobenzene

InChI

InChI=1S/C9H10ClN3O/c10-8-2-4-9(5-3-8)14-7-1-6-12-13-11/h2-5H,1,6-7H2

InChI Key

SAYWDJHMFWUMKR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCCCN=[N+]=[N-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium azide (0.977 g, 15 mmol) in water (1 ml) was added to a solution of rac-(4-chlorophenoxy)oxirane (1.85 g, 10 mmol) in acetonitrile (11 ml). The mixture was heated to reflux for overnight. Saturated ammonium chloride solution (20 ml) was added and the mixture was extracted with ethyl acetate (3 times 25 ml). The combined organic layers were dried over magnesium sulfate and evaporated. The residue was purified by chromatography (SiO2, ethyl acetate/heptane=1:1) to yield a colorless liquid (1.73 g, 76%); MS (EI): 227.1 ((M+).
Quantity
0.977 g
Type
reactant
Reaction Step One
Name
rac-(4-chlorophenoxy)oxirane
Quantity
1.85 g
Type
reactant
Reaction Step One
Quantity
11 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Yield
76%

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